Cas no 2228884-36-2 (2-bromo-1-(2-tert-butylphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-tert-butylphenyl)ethan-1-ol
• CAS No: 2228884-36-2
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• CID: 6410479
• PubChem ID: 165645957
• Update Time: 2025-05-25

2-bromo-1-(2-tert-butylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-tert-butylphenyl)ethan-1-ol
• EN300-1919347
• 2228884-36-2

• Inchi： 1S/C12H17BrO/c1-12(2,3)10-7-5-4-6-9(10)11(14)8-13/h4-7,11,14H,8H2,1-3H3
• InChI Key： PRQGYQXYALLJGW-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1C(C)(C)C)O

Computed Properties

• Exact Mass: 256.04628g/mol
• Monoisotopic Mass: 256.04628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(2-tert-butylphenyl)ethan-1-ol

Introduction to 2-Bromo-1-(2-Tert-Butylphenyl)Ethan-1-Ol (CAS No: 2228884-36-2)

The compound 2-bromo-1-(2-tert-butylphenyl)ethan-1-ol (CAS No: 2228884-36-2) is a brominated alcohol with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as tert-butylphenethyl bromo alcohol, is characterized by its tert-butyl group attached to a phenolic ring, which imparts distinctive electronic and steric properties. The presence of the bromine atom further enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the potential of tert-butylphenethyl bromo alcohol in drug discovery, particularly in the development of anticancer agents and neuroprotective drugs. Researchers have demonstrated that this compound exhibits selective cytotoxicity against cancer cells, suggesting its potential as a lead compound for targeted therapies. Additionally, its ability to modulate neurotransmitter systems has opened avenues for exploring its role in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of tert-butylphenethyl bromo alcohol involves a multi-step process that typically begins with the bromination of an appropriate phenolic precursor. The introduction of the tert-butyl group is achieved through Friedel-Crafts alkylation or other alkylation techniques, followed by hydrobromination to introduce the bromine atom. This sequence ensures the formation of the desired stereochemistry and functional groups, which are critical for its biological activity.

One of the most intriguing aspects of this compound is its ability to undergo various transformations under mild reaction conditions. For instance, the bromine atom can act as a leaving group in substitution reactions, enabling the formation of diverse derivatives with varying biological profiles. Recent advancements in catalytic asymmetric synthesis have further expanded its utility by allowing the preparation of enantiomerically enriched forms, which are essential for studying stereochemical effects in biological systems.

In terms of applications, tert-butylphenethyl bromo alcohol has been employed as a key intermediate in the synthesis of complex natural products and synthetic drugs. Its role as a building block in medicinal chemistry has been underscored by several high-profile publications, where it has been used to construct bioactive molecules with intricate architectures. For example, researchers have utilized this compound to synthesize analogs of known anticancer agents, such as taxanes and anthracyclines, demonstrating its versatility in drug design.

From an environmental standpoint, there is growing interest in understanding the fate and toxicity of tert-butylphenethyl bromo alcohol in aquatic ecosystems. Recent ecotoxicological studies have revealed that this compound exhibits moderate toxicity to aquatic organisms, raising concerns about its potential impact on non-target species. However, further research is needed to assess its long-term effects and develop strategies for mitigating environmental risks associated with its use.

In conclusion, tert-butylphenethyl bromo alcohol (CAS No: 2228884-36-2) stands out as a versatile and biologically active compound with promising applications in drug discovery and organic synthesis. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for researchers across multiple disciplines. As ongoing investigations continue to unravel its full potential, this compound is poised to play an increasingly important role in advancing modern medicine and chemical science.